BE“GHE Foundational & Exploratory

Check Availability & Pricing

Ethyl (S)-N-Boc-piperidine-3-carboxylate
molecular weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Ethyl (S)-N-Boc-piperidine-3-
Compound Name:
carboxylate

Cat. No.: B1587074

An In-Depth Technical Guide to Ethyl (S)-N-Boc-piperidine-3-carboxylate

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,
and drug development professionals on Ethyl (S)-N-Boc-piperidine-3-carboxylate. It moves
beyond basic data to provide field-proven insights into its application, quality control, and
handling, ensuring both scientific rigor and practical utility.

Core Compound Profile and Structural Rationale

Ethyl (S)-N-Boc-piperidine-3-carboxylate is a chiral synthetic building block prized in
pharmaceutical development for its unique combination of stability and reactivity.[1] Its
molecular structure is purposefully designed for controlled, stereospecific synthesis.

Physicochemical Characteristics

A summary of the essential physicochemical properties is provided below. This data is critical
for reaction planning, purification, and formulation.
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Property Value Source(s)
Molecular Weight 257.33 g/mol [1112][3]
Molecular Formula C13H23NO4 [1][2]
CAS Number 191599-51-6 [1][21[3]
Appearance \.Nhi'te to light brown solid or 1]

liquid
Melting Point 35-40°C [1][3][4]
Boiling Point 323.9 °C at 760 mmHg [4]

Optical Rotation

[0]?/D +37° (c=1in

Chloroform)

[1]3]

Flash Point > 110 °C (> 230 °F)
Room Temperature (short-
Storage term); -20°C (long-term [11[4115]

recommended)

Deconstruction of the Molecular Architecture

The utility of this compound is not accidental; it is a direct result of its three primary structural

components. Understanding the function of each moiety is key to leveraging its full synthetic

potential.
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Ethyl Carboxylate Group

Ethyl (S)-N-Boc-piperidine-3-carboxylate
Molecular Weight: 257.33

(S)-Piperidine Core.

Click to download full resolution via product page

Caption: Functional components of the title compound.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1587074?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Significance and Application in Drug Discovery

The piperidine ring is a foundational scaffold in medicinal chemistry, present in numerous
pharmaceuticals due to its favorable pharmacokinetic properties.[6] Ethyl (S)-N-Boc-
piperidine-3-carboxylate serves as a high-value intermediate for introducing this motif with
precise stereochemical control.

Its primary applications include:

» Synthesis of CNS Agents: The piperidine core is integral to many drugs targeting the central
nervous system.[1]

» Peptide Chemistry: It allows for the incorporation of non-natural, conformationally
constrained amino acid mimics, which can enhance the stability and efficacy of peptide-
based drugs.[1]

o Chiral Ligand Development: The compound is used to create chiral ligands for asymmetric
catalysis, improving reaction yields and enantioselectivity.[1]

Generalized Synthetic Workflow

The following diagram illustrates a typical synthetic sequence where the title compound is used
as a starting material. The Boc group ensures the piperidine nitrogen does not interfere with
initial modifications at the ester, and it is removed in a later step to allow for subsequent
functionalization.

Click to download full resolution via product page

Caption: Representative synthetic pathway utilizing the compound.

Quality Control: A Self-Validating Analytical System
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To ensure experimental reproducibility and the integrity of downstream products, rigorous
quality control is non-negotiable. The protocols below provide a robust framework for assessing
the purity and stability of Ethyl (S)-N-Boc-piperidine-3-carboxylate.

Protocol 1: Purity Assessment by High-Performance
Liquid Chromatography (HPLC)

This method is designed to separate the main compound from potential impurities arising from
synthesis or degradation.

Rationale: A reversed-phase C18 column is chosen due to the compound's moderate polarity.
The mobile phase gradient allows for the elution of both polar and non-polar impurities. UV
detection is suitable, although the compound lacks a strong chromophore, necessitating
detection at lower wavelengths (e.g., 210 nm).

Methodology:

o Sample Preparation: Accurately weigh ~5 mg of the compound and dissolve in 5 mL of
acetonitrile to create a 1 mg/mL stock solution. Further dilute to 0.1 mg/mL with a 50:50
mixture of acetonitrile and water.

 Instrumentation & Conditions:
o Column: C18, 4.6 x 150 mm, 5 pum particle size.
o Mobile Phase A: 0.1% Formic Acid in Water.
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
o Gradient:
= 0-2 min: 30% B
= 2-15 min: 30% to 95% B
= 15-18 min: 95% B

= 18-19 min: 95% to 30% B
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= 19-25 min: 30% B (re-equilibration)
o Flow Rate: 1.0 mL/min.
o Injection Volume: 10 pL.
o Column Temperature: 30 °C.
o Detector: UV at 210 nm.

e Analysis: Run a blank (diluent) followed by the sample. Purity is calculated based on the
area percentage of the main peak relative to the total peak area.
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Caption: Workflow for HPLC purity determination.
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Protocol 2: Forced Degradation (Stress Testing)

This protocol intentionally exposes the compound to harsh conditions to identify potential
degradation pathways and assess its intrinsic stability—a critical step in pre-formulation
studies.[5]

Methodology:

o Prepare Solutions: Prepare separate 0.5 mg/mL solutions of the compound in
acetonitrile/water.

o Apply Stress Conditions (in parallel):
o Acidic: Add 1N HCI to a final concentration of 0.1N. Incubate at 60°C for 24 hours.
o Basic: Add 1N NaOH to a final concentration of 0.1N. Incubate at 60°C for 24 hours.

o Oxidative: Add 30% H20:2 to a final concentration of 3%. Store at room temperature,
protected from light, for 24 hours.

o Thermal: Heat a solid sample in an oven at 80°C for 48 hours. Separately, heat a solution
at 60°C for 48 hours.

o Photolytic: Expose solid and solution samples to UV light (e.g., 254 nm) for 24 hours.

e Analysis: After the designated time, neutralize the acidic and basic samples. Analyze all
samples by the HPLC method described in Protocol 1 to determine the percentage of
degradation and identify any major degradants.

Safety, Handling, and Storage Protocols

Proper handling is essential for user safety and for maintaining the chemical integrity of the
compound.

GHS Hazard Information
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Pictogram Signal Word Hazard Statements

H302: Harmful if
Warning swallowed.H319: Causes

serious eye irritation.

Handling and Storage Recommendations

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a
lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile). When
handling the solid form, use a dust mask (e.g., N95) to prevent inhalation.[7]

Ventilation: Handle in a well-ventilated area or a chemical fume hood to minimize exposure.

[7]

Short-Term Storage: For routine use, the compound can be stored at ambient room
temperature in a tightly sealed container.[1]

Long-Term Storage: To ensure maximum stability and prevent gradual degradation over
months or years, store the compound at -20°C, protected from light and moisture.[5] This is
particularly critical if the material will be used as a reference standard.

Spill Cleanup: In case of a spill, avoid generating dust. Use dry cleanup procedures (sweep
or vacuum) and place the material in a sealed, labeled container for disposal.[7]

Conclusion

Ethyl (S)-N-Boc-piperidine-3-carboxylate, with a molecular weight of 257.33 g/mol , is more

than a simple chemical intermediate; it is a meticulously designed tool for advanced

pharmaceutical synthesis.[1] Its value lies in the synergistic interplay of its chiral piperidine

core, the strategically placed Boc protecting group, and the versatile ethyl ester handle.[1][8]

By understanding its structural rationale, applying robust analytical methods for quality control,

and adhering to proper handling protocols, researchers can effectively harness its potential to

construct the complex, stereochemically defined molecules that are the foundation of modern

therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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